Cas no 94108-44-8 (3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-)

3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo- structure
94108-44-8 structure
Product Name:3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-
CAS No:94108-44-8
MF:C27H51NO3
MW:437.698748826981
CID:818562
PubChem ID:3023567
Update Time:2025-04-19

3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo- Chemical and Physical Properties

Names and Identifiers

    • 3-Pyrrolidinecarboxylicacid, 1-docosyl-5-oxo-
    • 1-docosyl-5-oxopyrrolidine-3-carboxylic acid
    • DTXSID60916456
    • EINECS 302-384-8
    • NS00064719
    • 94108-44-8
    • Inchi: 1S/C27H51NO3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-21-22-28-24-25(27(30)31)23-26(28)29/h25H,2-24H2,1H3,(H,30,31)
    • InChI Key: NSLDDIQOCNOPTR-UHFFFAOYSA-N
    • SMILES: O=C1CC(C(=O)O)CN1CCCCCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 437.38689449g/mol
  • Monoisotopic Mass: 437.38689449g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 22
  • Complexity: 452
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 10
  • Topological Polar Surface Area: 57.6Ų

Experimental Properties

  • Density: 0.959
  • Boiling Point: 576.9°Cat760mmHg
  • Flash Point: 302.7°C
  • Refractive Index: 1.482
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